Cas no 1989659-43-9 (tert-butyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate)

• Product Name: tert-butyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
• CAS No: 1989659-43-9
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• MDL: MFCD30342740
• CID: 4632900
• PubChem ID: 122163821
• Update Time: 2023-08-10

tert-butyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-amino-1H-pyrazol-1-yl)-2-methylpropanoate
• tert-butyl 2-(3-aminopyrazol-1-yl)-2-methylpropanoate
• Z2574360277

• MDL： MFCD30342740
• Inchi： 1S/C11H19N3O2/c1-10(2,3)16-9(15)11(4,5)14-7-6-8(12)13-14/h6-7H,1-5H3,(H2,12,13)
• InChI Key： JTHCOPACYXLLLI-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)N1C=CC(N)=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 1.5
• Topological Polar Surface Area: 70.1